6-chloro-1-(3,3,4,4,4-pentafluorobutyl)-1H-indazole-3-carboximidamide

• CAS No.: 1350855-88-7
• Molecular Formula: C12H10ClF5N4
• Molecular Weight: 340.68 g/mol
• IUPAC Name: 6-chloro-1-(3,3,4,4,4-pentafluorobutyl)indazole-3-carboximidamide
• InChI: InChI=1S/C12H10ClF5N4/c13-6-1-2-7-8(5-6)22(21-9(7)10(19)20)4-3-11(14,15)12(16,17)18/h1-2,5H,3-4H2,(H3,19,20)
• InChI Key: ORIXLFSGNBVWMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N(N=C2C(=N)N)CCC(C(F)(F)F)(F)F

Description

6-chloro-1-(3,3,4,4,4-pentafluorobutyl)-1H-indazole-3-carboximidamide is a useful research compound. Its molecular formula is C12H10ClF5N4 and its molecular weight is 340.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trimethylaluminum (2.0M in toluene, 23.17 mL, 46.3 mmol) was added dropwise to a suspension of ammonium chloride (2.49 g, 46.5 mmol) in 69 mL toluene cooled to 0° C. The solution was then stirred at room temperature for 3 hours. This solution was then added to the intermediate from Step D (3.0 g, 9.27 mmol) and then heated at 110° C. for 6 hours. The solution was then cooled to room temperature and carefully poured to silica gel (ca 150 mL) and methanol (ca 250 mL). After stirring for 1.5 hours the suspension was filtered and the filtrate concentrated to give the indicated product which was used in the next step without further purification. 1H NMR (400 MHz, CH3 CN-d3): selected peaks δ 8.26 (d, J=8.7 Hz, 1H); 7.70 (d, J=1.7 Hz, 1H); 7.24 (dd, J=8.7, 1.8 Hz, 1H); 4.67 (t, J=7.1 Hz, 2H); 3.01-2.78 (m, 2H). m/z=341.1 (M+H).